Cas no 2229070-05-5 (1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol
• CAS No: 2229070-05-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6441065
• PubChem ID: 165781449
• Update Time: 2025-10-29

1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol
• EN300-1730651
• 1-[2-(2,5-dimethoxypyridin-4-yl)ethyl]cyclopropan-1-ol
• 2229070-05-5

• Inchi： 1S/C12H17NO3/c1-15-10-8-13-11(16-2)7-9(10)3-4-12(14)5-6-12/h7-8,14H,3-6H2,1-2H3
• InChI Key： VNLGMGHARHROKU-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC(=NC=C2OC)OC)CC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol (CAS No. 2229070-05-5): Properties, Applications, and Industry Relevance

The compound 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol (CAS No. 2229070-05-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate design, featuring a cyclopropane ring and a dimethoxypyridine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both hydroxyl and pyridine functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in catalysis and ligand design, addressing the industry's need for efficient and sustainable synthetic methods. This aligns with the broader trend of green chemistry and atom economy, which are hot topics in modern chemical research.

From an SEO perspective, users frequently search for terms like "CAS 2229070-05-5 supplier" or "1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol applications," reflecting commercial and academic interest. The compound's solubility, stability, and bioavailability are also critical parameters for researchers, often leading to queries about its physicochemical properties. These factors underscore its versatility in both industrial and laboratory settings, making it a subject of ongoing innovation.

In the context of drug development, the cyclopropyl group in this molecule is particularly noteworthy. Its rigid structure can enhance binding affinity to biological targets, a feature exploited in designing enzyme inhibitors and receptor modulators. This has sparked discussions in forums and publications about its potential in treating conditions like inflammation and neurodegenerative diseases, areas where unmet medical needs persist.

Another trending topic is the compound's role in material science. Its aromatic and aliphatic components make it a candidate for developing advanced polymers and coating materials. As industries shift toward high-performance materials, the demand for specialized intermediates like 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol is expected to rise, further driving research and commercialization efforts.

To summarize, 1-2-(2,5-dimethoxypyridin-4-yl)ethylcyclopropan-1-ol (CAS No. 2229070-05-5) represents a multifaceted compound with broad applicability. Its relevance to pharmaceuticals, catalysis, and material science positions it as a key player in advancing scientific and industrial innovation. By addressing common search queries and integrating current trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.